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Compound of Interest

Compound Name: Aprinocarsen sodium

Cat. No.: B15191323 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the in vitro delivery of Aprinocarsen sodium, an antisense

oligonucleotide designed to inhibit the expression of Heat Shock Protein 27 (Hsp27). The

following protocols and data presentation formats are intended to serve as a foundation for

studies investigating the therapeutic potential of Aprinocarsen sodium in various cancer cell

lines.

1. Introduction

Aprinocarsen sodium is a second-generation antisense oligonucleotide that targets the

mRNA of Hsp27, leading to the downregulation of this key cytoprotective protein. Elevated

levels of Hsp27 are associated with poor prognosis and resistance to therapy in several

cancers, including bladder, prostate, and breast cancer. By inhibiting Hsp27, Aprinocarsen
sodium aims to sensitize cancer cells to chemo- and radiotherapy and induce apoptosis.

These protocols detail the in vitro delivery of Aprinocarsen sodium and subsequent analysis

of its biological effects.

2. Mechanism of Action

Aprinocarsen sodium utilizes an antisense mechanism. Upon entering the cell, it binds to the

Hsp27 mRNA, forming a DNA-RNA duplex. This duplex is recognized and degraded by RNase
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H, an intracellular enzyme, thereby preventing the translation of Hsp27 mRNA into protein. The

resulting decrease in Hsp27 levels can lead to the induction of apoptosis in cancer cells.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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